Cas no 1142199-12-9 ((4e)-3-(chloromethyl)-4-(4-methoxybenzylidene)-isoxazol-5(4h)-one)

• Product Name: (4e)-3-(chloromethyl)-4-(4-methoxybenzylidene)-isoxazol-5(4h)-one
• CAS No: 1142199-12-9
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 1202308
• PubChem ID: 25220199
• Update Time: 2025-04-20

(4e)-3-(chloromethyl)-4-(4-methoxybenzylidene)-isoxazol-5(4h)-one Chemical and Physical Properties

Names and Identifiers

• (4e)-3-(chloromethyl)-4-(4-methoxybenzylidene)-isoxazol-5(4h)-one
• 3-(Chloromethyl)-4-(4-methoxybenzylidene)isoxazol-5(4H)-one
• 1142199-12-9
• AKOS005171843
• (4E)-3-(chloromethyl)-4-[(4-methoxyphenyl)methylidene]-1,2-oxazol-5-one
• (4E)-3-(chloromethyl)-4-(4-methoxybenzylidene)-1,2-oxazol-5(4H)-one
• STK505199

• MDL： MFCD12027791
• Inchi： 1S/C12H10ClNO3/c1-16-9-4-2-8(3-5-9)6-10-11(7-13)14-17-12(10)15/h2-6H,7H2,1H3/b10-6+
• InChI Key： DTRMQQWIXCXOJT-UXBLZVDNSA-N
• SMILES： ClCC1/C(/C(=O)ON=1)=C\C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 251.035
• Monoisotopic Mass: 251.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9A^2
• XLogP3: 2.8